Cas no 832739-23-8 (methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate
• CAS No: 832739-23-8
• MF: C₁₃H₁₀FNO₆
• MW: 295.220007419586
• MDL: MFCD04967339
• CID: 3056843
• PubChem ID: 4192564
• Update Time: 2025-10-30

methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(5-Fluoro-2-nitro-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate
• BBL038831
• EN300-229041
• STK312613
• methyl 5-[(5-fluoro-2-nitro-phenoxy)methyl]furan-2-carboxylate
• 832739-23-8
• AKOS015922396
• AKOS000305774
• Methyl 5-((5-fluoro-2-nitrophenoxy)methyl)furan-2-carboxylate
• DTXSID101180226
• METHYL 5-(5-FLUORO-2-NITROPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• Methyl5-((5-fluoro-2-nitrophenoxy)methyl)furan-2-carboxylate
• CS-0301940
• Methyl 5-[(5-fluoro-2-nitrophenoxy)methyl]-2-furancarboxylate
• methyl 5-[(5-fluoro-2-nitrophenoxy)methyl]furan-2-carboxylate
• methyl 5-[(5-fluoro-2-nitrophenoxy)methyl]-2-furoate

• MDL： MFCD04967339
• Inchi： 1S/C13H10FNO6/c1-19-13(16)11-5-3-9(21-11)7-20-12-6-8(14)2-4-10(12)15(17)18/h2-6H,7H2,1H3
• InChI Key： HULLVLUFVJOLDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC1=CC=C(C(=O)OC)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.04921520Da
• Monoisotopic Mass: 295.04921520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.5Ų

Additional information on methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate

Comprehensive Overview of Methyl 5-(5-Fluoro-2-Nitrophenoxy)Methylfuran-2-Carboxylate (CAS No. 832739-23-8)

Methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate (CAS No. 832739-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan-carboxylate backbone and nitrophenoxy substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery, crop protection, and material science applications.

The growing demand for fluoro-nitro aromatic compounds like methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate is driven by their role in developing targeted therapies and sustainable agrochemicals. Recent studies highlight its potential in modulating enzyme activity and enhancing the efficacy of small-molecule inhibitors. As the pharmaceutical industry shifts toward precision medicine, compounds with fluorinated and nitro-functionalized moieties are increasingly sought after for their metabolic stability and binding affinity.

In agrochemical applications, methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate is explored for its herbicidal and fungicidal properties. The nitrophenoxy group contributes to its ability to disrupt plant pathogen metabolism, aligning with the global push for eco-friendly pest control solutions. Researchers are also investigating its compatibility with green chemistry principles, aiming to reduce environmental impact while maintaining high efficacy.

The synthesis of CAS No. 832739-23-8 involves multi-step organic reactions, including esterification and etherification, often catalyzed by palladium or copper complexes. Optimizing these processes for high yield and low waste is a key focus, particularly in light of stringent regulatory standards for chemical manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity.

From a commercial perspective, methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate is supplied by specialized fine chemical manufacturers catering to R&D and industrial-scale production. Its pricing and availability are influenced by factors like raw material costs and patent landscapes. Companies investing in custom synthesis services often prioritize this compound for its niche applications.

Emerging trends in AI-driven drug design and computational chemistry have further amplified interest in CAS No. 832739-23-8. Virtual screening tools leverage its molecular descriptors to predict interactions with biological targets, accelerating lead compound identification. Additionally, its potential in photodynamic therapy and fluorescence labeling is under exploration, broadening its utility beyond traditional domains.

In summary, methyl 5-(5-fluoro-2-nitrophenoxy)methylfuran-2-carboxylate exemplifies the intersection of innovation and practical application in modern chemistry. Its relevance to life sciences and sustainable agriculture ensures continued research momentum, addressing both scientific challenges and market needs.